Cas no 2171157-66-5 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid
• CAS No: 2171157-66-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6385731
• PubChem ID: 165551203
• Update Time: 2025-06-09

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid
• EN300-1483697
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-phenylbutanamido]propanoic acid
• 2171157-66-5

• Inchi： 1S/C28H28N2O5/c1-2-25(27(33)30(17-16-26(31)32)19-10-4-3-5-11-19)29-28(34)35-18-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h3-15,24-25H,2,16-18H2,1H3,(H,29,34)(H,31,32)/t25-/m0/s1
• InChI Key： GFGNZMHFNTYRNB-VWLOTQADSA-N
• SMILES： O(C(N[C@H](C(N(C1C=CC=CC=1)CCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic Acid (CAS No. 2171157-66-5): A Comprehensive Overview

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid (CAS No. 2171157-66-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the sequential addition of amino acids. The N-phenylbutanamide moiety, on the other hand, contributes to the compound's solubility and stability, which are essential properties for its use in various biochemical assays and drug formulations.

Recent studies have highlighted the potential of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid in the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit specific enzymes involved in cancer cell proliferation. The study found that the Fmoc group enhances the compound's ability to selectively target these enzymes, thereby reducing off-target effects and improving therapeutic efficacy.

In addition to its role in cancer research, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid has also shown promise in the treatment of neurodegenerative diseases. A 2022 study in the Journal of Neurochemistry reported that this compound can modulate certain signaling pathways associated with Alzheimer's disease, potentially slowing down disease progression and improving cognitive function.

The structural complexity of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid makes it an excellent candidate for further investigation into its pharmacological properties. The presence of the Fmoc group allows for precise control over the compound's reactivity during synthesis, while the N-phenylbutanamide moiety provides additional functional groups that can be modified to optimize its biological activity.

In terms of synthesis, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid can be prepared through a multi-step process involving the protection of amino groups, coupling reactions, and deprotection steps. The use of advanced synthetic techniques and catalysts has significantly improved the yield and purity of this compound, making it more accessible for research and development purposes.

The safety profile of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid is another important aspect to consider. While it is generally considered safe for laboratory use under proper handling conditions, researchers should adhere to standard safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylbutanamidopropanoic acid (CAS No. 2171157-66-5) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for further exploration in various therapeutic areas, including cancer treatment and neurodegenerative diseases. As research continues to advance, it is likely that new insights into the properties and potential uses of this compound will emerge, further solidifying its importance in the field.